Solvent Yellow 82
CAS No.: 12227-67-7
Cat. No.: VC0228426
Molecular Formula: CuH8N2O8S2
Molecular Weight: 0
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12227-67-7 |
|---|---|
| Molecular Formula | CuH8N2O8S2 |
| Molecular Weight | 0 |
Introduction
Chemical Identification and Structure
Solvent Yellow 82 is a monoazo chromium metal complex dye that exhibits a distinctive bluish-yellow to reddish-yellow color profile. The compound is characterized by the following technical identifiers:
| Parameter | Specification |
|---|---|
| Color Index Name | Solvent Yellow 82 |
| CAS Registry Number | 12227-67-7 |
| Chemical Structure | 1:2 Monoazo Chromium Complex |
| Molecular Formula | C17H13N4NaO3 |
| Molecular Weight | 344.3 |
| Chemical Family | Monoazo Series, Metal Complex |
| EINECS Number | 602-487-0 |
The compound is synthesized through a specific process involving 2-aminobenzoic acid diazotization with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one coupling, followed by conversion to a metal complex . The resulting structure features a 1:2 chromium complex configuration, with metallized groups positioned ortho to the azo group, typically in formations such as o,o'-dihydroxy-, o-hydroxyl-o'-carboxy-, o-carboxy-o'-amino-, or o-hydroxyl-o'-amino-azo groups .
Physical and Chemical Properties
General Characteristics
Solvent Yellow 82 presents as a bluish-yellow powder with the following physical and chemical properties:
These properties demonstrate the compound's high stability and suitability for applications requiring durable coloration and resistance to environmental factors.
Solubility Properties
One of the most valuable characteristics of Solvent Yellow 82 is its excellent solubility in a wide range of organic solvents. The table below presents comprehensive solubility data (in g/L) across various solvents:
This exceptional solubility profile makes Solvent Yellow 82 particularly valuable in formulations requiring dissolution in organic media, contributing to its versatility across multiple applications .
Resistance Properties
The durability of Solvent Yellow 82 is demonstrated through its resistance to various environmental and chemical challenges:
These resistance properties ensure that products colored with Solvent Yellow 82 maintain their appearance and performance over extended periods, even when exposed to harsh conditions .
Manufacturing Process
The synthesis of Solvent Yellow 82 involves a series of carefully controlled chemical reactions. The process begins with the diazotization of 2-aminobenzoic acid, followed by coupling with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one . The resulting azo compound is then converted into a metal complex through reaction with chromium salts to form a 1:2 chromium complex .
Industrial production of Solvent Yellow 82 requires precise control of reaction conditions, including temperature, pH, and reagent concentrations, to ensure consistent product quality. The final product undergoes purification processes to remove impurities and achieve the desired specifications for commercial applications .
Applications and Uses
Industrial Applications
Solvent Yellow 82 finds extensive use across multiple industrial sectors due to its color properties and stability:
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Printing Industry: Extensively used in solvent-based transparent printing inks due to its high transparency and color strength .
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Metal Decoration: Applied in aluminum foil coloring and hot stamping foil applications, providing vibrant yellow coloration with excellent adhesion .
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Wood Finishing: Utilized in wood stains and coatings, offering consistent and durable coloration for furniture and decorative wood products .
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Leather Industry: Employed in leather finishes for both natural and synthetic leather products, providing uniform coloration with good fastness properties .
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Coatings Technology: Incorporated into various coating formulations, including baking finishes, industrial paints, and special-purpose coatings .
Consumer Product Applications
Beyond industrial applications, Solvent Yellow 82 is used in numerous consumer products:
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Writing Instruments: Formulated into ballpoint pen inks and stationery products, delivering consistent color with appropriate flow properties .
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Paper Products: Applied in specialized paper dyeing applications, particularly where water resistance is required .
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Plastic Coloration: Used in plastic coatings and colorants for various plastic products, especially those requiring transparency and high color intensity .
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Shoe Polish: Incorporated into shoe polish formulations, providing vibrant yellow coloration for specialized applications .
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Holographic Films: Utilized in the production of holographic films and transferable aluminum foils for decorative and security applications .
The product is typically packaged in 25kg fiber drums, HDPE drums, carton boxes, or bags, according to customer requirements . Current market pricing ranges from approximately US $1.00 to $2.00 per kilogram, with minimum order quantities typically starting at 1kg .
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